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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Dichlorprop-methyl ester-d3. Given the nature of isotopically labeled standards, detailed
experimental data for the deuterated compound is often limited. Therefore, this guide presents
the available information for the non-deuterated analog, Dichlorprop-methyl ester, and provides
context for the expected properties of the d3 variant.

Introduction

Dichlorprop-methyl ester-d3 is the deuterated form of Dichlorprop-methyl ester. It serves as a
valuable internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-MS)
and nuclear magnetic resonance (NMR) spectroscopy[1]. The incorporation of deuterium atoms
provides a distinct mass difference, allowing for precise quantification in complex matrices.
Dichlorprop itself is a systemic herbicide, and its esters are used in various formulations[2].

Physical and Chemical Properties

Quantitative physical property data for Dichlorprop-methyl ester-d3 is not readily available in
the public domain. However, the physical properties are expected to be very similar to its non-
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deuterated counterpart, with a slight increase in molecular weight due to the presence of

deuterium. The following table summarizes the physical properties of Dichlorprop-methyl ester.

Property Value Source(s)
methyl 2-(2,4-

Chemical Name dichlorophenoxy)propanoate- N/A
d3
Dichlorprop methyl ester-d3,

Synonyms [1]
2,4-DP methyl ester-d3

Molecular Formula C10H7D3Cl203 N/A

] 252.11 g/mol (calculated for d3

Molecular Weight N/A
on the methyl group)
Not available for d3 variant.

CAS Number (57153-17-0 for non- [3]
deuterated)

Appearance White to yellowish solid [2][4]

Melting Point 116-120 °C [4115]

Boiling Point Data not available

Density Data not available

Solubility Soluble in organic solvents [2]
Typically =298% for analytical

Purity ypicaly Y [4]

standards

Note on the d3 Variant: The "-d3" designation indicates the presence of three deuterium atoms.

Assuming the substitution is on the methyl group of the ester, the molecular weight is

calculated to be approximately 252.11 g/mol . The other physical properties, such as melting

point and solubility, are not expected to differ significantly from the non-deuterated form.

Experimental Protocols
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The following are general experimental protocols for determining the key physical properties of

a solid organic compound like Dichlorprop-methyl ester-d3.

Determination of Melting Point

Principle: The melting point of a crystalline solid is the temperature at which it changes state

from solid to liquid. It is a key indicator of purity.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle

Procedure:

Ensure the Dichlorprop-methyl ester-d3 sample is dry and finely powdered. If necessary,
gently grind the sample in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This is achieved by tapping the sealed end of the tube on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Set the apparatus to heat at a rate of 10-15 °C per minute for a preliminary rapid
determination.

Observe the sample and note the approximate temperature at which melting occurs.
Allow the apparatus to cool.

Prepare a new sample and place it in the apparatus. Heat rapidly to about 15-20 °C below
the approximate melting point.

Decrease the heating rate to 1-2 °C per minute.
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» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the last crystal melts (the end of the melting range).

Determination of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Analytical balance

Vials or test tubes with caps

Vortex mixer or magnetic stirrer

A selection of solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane)

Temperature-controlled water bath or shaker

Procedure:

e Weigh a precise amount of Dichlorprop-methyl ester-d3 (e.g., 10 mg) into a vial.

e Add a measured volume of the chosen solvent (e.g., 1 mL) to the vial.

o Cap the vial and agitate it vigorously using a vortex mixer or magnetic stirrer at a constant
temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

 Visually inspect the vial for any undissolved solid.

e If the solid has completely dissolved, the substance is soluble to at least 10 mg/mL in that
solvent.

« If undissolved solid remains, the mixture can be filtered or centrifuged, and the concentration
of the dissolved solute in the supernatant can be determined using an analytical technique
such as HPLC or UV-Vis spectroscopy to quantify the solubility.

» Repeat the process with different solvents to determine the solubility profile.
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Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a new batch of a chemical standard like Dichlorprop-methyl ester-d3.
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Workflow for Characterization of Dichlorprop-methyl ester-d3 Standard

Initial Assessment

Geceive New Batch of Dichlorprop-methyl ester—df:)

:

Gisual Inspection (Appearance, Colora

Physical Propev Determination Structural and Purity Analysis

[Melting Point Determinatior) Solubility Testing (NMR Spectroscopy (Structure & Isotopic Purity))

Mass Spectrometry (Molecular Weight & Purity)

:

[HPLC/GC Analysis (Chemical Purity)]

Finalization

(Data Analysis and Comparison to Speciﬁcations)

[Certificate of Analysis Generatior)

Click to download full resolution via product page

Caption: Workflow for the physical and chemical characterization of a chemical standard.
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Safety Information

The safety profile of Dichlorprop-methyl ester-d3 is expected to be similar to that of
Dichlorprop-methyl ester. The non-deuterated compound is harmful if swallowed or in contact
with skin, causes skin irritation, and can cause serious eye irritation[6][7]. It is important to
handle this compound in a well-ventilated area, using appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the SDS before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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